N-(2-chlorophenyl)-2-{[3-cyano-4-(4-ethoxyphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]thio}acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[[5-cyano-4-(4-ethoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20ClN3O3S/c1-2-29-15-9-7-14(8-10-15)16-11-20(27)26-22(17(16)12-24)30-13-21(28)25-19-6-4-3-5-18(19)23/h3-10,16H,2,11,13H2,1H3,(H,25,28)(H,26,27)
• InChI Key: LCZLBRPKVYSHAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C22H20ClN3O3S
• Molecular Weight: 441.9 g/mol

Description

N-(2-chlorophenyl)-2-{[3-cyano-4-(4-ethoxyphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]thio}acetamide is a useful research compound. Its molecular formula is C22H20ClN3O3S and its molecular weight is 441.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 441.0913904 g/mol and the complexity rating of the compound is 712. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Agricultural Applications

Insecticidal Properties

Research has demonstrated that certain pyridine derivatives exhibit significant insecticidal activities. For example, studies on the synthesis and toxicity of pyridine derivatives against cowpea aphid, Aphis craccivora Koch, showed that some compounds possess moderate to strong aphidicidal activities, highlighting their potential as insecticides in agricultural practices (Bakhite et al., 2014).

Environmental Science

Herbicide Metabolism

Understanding the metabolism of chloroacetamide herbicides, including compounds similar to the one , is crucial for assessing environmental impact. Comparative studies on the metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes provide insights into their metabolic pathways, contributing to the evaluation of their safety and degradation in the environment (Coleman et al., 2000).

Pharmaceutical Research

Antimicrobial Activities

The synthesis and evaluation of thiazoles and their fused derivatives, including compounds structurally related to the chemical , have shown promising antimicrobial activities. These compounds have been tested against bacterial and fungal strains, offering potential applications in developing new antimicrobial agents (Wardkhan et al., 2008).

Material Science

Photovoltaic Efficiency Modeling

Spectroscopic and quantum mechanical studies, along with ligand-protein interactions and photovoltaic efficiency modeling of bioactive benzothiazolinone acetamide analogs, suggest their potential use as photosensitizers in dye-sensitized solar cells (DSSCs). This research highlights the adaptability of such compounds in enhancing light harvesting efficiency and electron injection in photovoltaic cells, demonstrating their relevance in renewable energy technologies (Mary et al., 2020).